Cas no 3213-95-4 (1H-1,2,4-Triazole,5-(4-methylphenyl)-3-phenyl-)

• Product Name: 1H-1,2,4-Triazole,5-(4-methylphenyl)-3-phenyl-
• CAS No: 3213-95-4
• MF: C₁₅H₁₃N₃
• MW: 235.283822774887
• CID: 315271
• PubChem ID: 134528
• Update Time: 2025-04-19

1H-1,2,4-Triazole,5-(4-methylphenyl)-3-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole,5-(4-methylphenyl)-3-phenyl-
• CHEMBL275850
• 33140-05-5
• S-Triazole, 3-phenyl-5-p-tolyl-
• AKOS008968351
• DTXSID10954005
• BDBM50518759
• 3-(4-Methylphenyl)-5-phenyl-1H-1,2,4-triazole
• 5-(4-methylphenyl)-3-phenyl-1h-1,2,4-triazole
• SCHEMBL17279689
• 3-Phenyl-5-(p-tolyl)-1H-1,2,4-triazole
• s-Triazole,3-methyl-5-o-tolyl
• 3213-95-4
• 3-Phenyl-5-p-tolyl-S-triazole

• Inchi： 1S/C15H13N3/c1-11-7-9-13(10-8-11)15-16-14(17-18-15)12-5-3-2-4-6-12/h2-10H,1H3,(H,16,17,18)
• InChI Key： OGSBRDJAMKKTRH-UHFFFAOYSA-N
• SMILES： N1C(C2C=CC(C)=CC=2)=NC(C2C=CC=CC=2)=N1

Computed Properties

• Exact Mass: 235.11109
• Monoisotopic Mass: 235.111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 41.6Ų

Experimental Properties

• Density: 1.17
• Boiling Point: 446.1°Cat760mmHg
• Flash Point: 206.6°C
• Refractive Index: 1.622
• PSA: 41.57